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Compound of Interest

Compound Name: Disperse Red 73

Cat. No.: B079764 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Disperse Red 73, focusing on its crystallization behavior and control.

Troubleshooting Guide
This guide addresses common issues encountered during the handling and application of

Disperse Red 73, with a focus on preventing and controlling unwanted crystallization.
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Issue Potential Cause Recommended Solution

Uneven Dyeing or Speckling

on Substrate

Formation of large dye crystals

in the dye bath leading to poor

dispersion.[1]

- Control Cooling Rate: Avoid

rapid temperature drops in the

dye bath to prevent rapid

crystallization.[1] - Optimize

Dye Concentration: Use the

lowest effective concentration

of Disperse Red 73 to reduce

the likelihood of crystal

formation.[1] - pH Adjustment:

Maintain the dye bath pH in a

slightly acidic to neutral range

(ideally pH 4.5-5.5) to enhance

solubility and stability.[2][3] -

Use of Dispersing Agents:

Incorporate an appropriate

dispersing agent to stabilize

the dye particles and prevent

aggregation.

Precipitation of Dye During

Storage or in Solution

Exceeding the solubility limit of

the solvent, or temperature

fluctuations.

- Solvent Selection: Disperse

Red 73 is soluble in ethanol,

acetone, and benzene. Ensure

the chosen solvent is

appropriate for the desired

concentration. - Temperature

Control: Store solutions at a

stable temperature. If heating

to dissolve, allow for slow

cooling to prevent

precipitation. - Consult

Solubility Data: Refer to the

solubility data tables below to

ensure you are working within

the solubility limits at a given

temperature.
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Inconsistent Crystal Size and

Morphology

Uncontrolled nucleation and

crystal growth conditions.

- Controlled Supersaturation:

Carefully control the level of

supersaturation by managing

concentration and

temperature. - Seeding:

Introduce seed crystals to

promote controlled crystal

growth and achieve a more

uniform size distribution. -

Stirring/Agitation: Optimize the

stirring rate to ensure

homogenous solution

conditions and prevent

localized high supersaturation.

Poor Filterability of Crystalline

Product

Formation of very fine or

irregularly shaped crystals.

- Slower Crystallization Rate:

Decrease the rate of

supersaturation by slowing

down the addition of anti-

solvent or the rate of cooling. -

Aging/Digestion: Hold the

crystalline slurry at the final

crystallization temperature for

a period to allow for Ostwald

ripening, which can lead to

larger, more uniform crystals.

Frequently Asked Questions (FAQs)
1. What is Disperse Red 73 and what are its common applications?

Disperse Red 73 (C.I. 11116) is a single azo disperse dye. It appears as a dark red powder

and is primarily used for dyeing synthetic fibers like polyester and acetate fibers due to its good

fastness and leveling properties. It is also used in printing applications.

2. What are the key factors that influence the crystallization of Disperse Red 73?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b079764?utm_src=pdf-body
https://www.benchchem.com/product/b079764?utm_src=pdf-body
https://www.benchchem.com/product/b079764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary factors influencing the crystallization of Disperse Red 73 are:

Temperature: As temperature decreases, the solubility of Disperse Red 73 decreases,

leading to supersaturation and crystallization. Rapid cooling can result in the formation of

large, undesirable crystals.

Concentration: Higher concentrations of the dye in solution increase the probability of

nucleation and crystal growth.

pH: The stability and solubility of Disperse Red 73 are pH-dependent. A slightly acidic to

neutral pH range of 3-7 is generally preferred for dyeing applications to minimize

crystallization. The optimal pH for the dye bath is often cited as 4.5-5.5.

Presence of Other Chemicals: Dispersing agents can help to prevent the aggregation of dye

molecules and the formation of large crystals by stabilizing the dye particles in the solution.

3. In which solvents is Disperse Red 73 soluble?

Disperse Red 73 is reported to be soluble in ethanol, acetone, and benzene.

4. How can I control the crystal size of Disperse Red 73 during my experiments?

Controlling the crystal size of Disperse Red 73 involves careful manipulation of the

crystallization conditions:

Control the Rate of Supersaturation: A slow and controlled approach to reaching

supersaturation, either by gradual cooling or slow addition of an anti-solvent, will favor the

growth of larger, more uniform crystals over rapid nucleation of many small crystals.

Agitation: Consistent and appropriate stirring ensures a uniform temperature and

concentration throughout the solution, which promotes even crystal growth.

Use of Additives: Certain additives can act as crystal growth inhibitors or habit modifiers,

influencing the final crystal size and shape.

5. What analytical techniques can be used to study the crystallization of Disperse Red 73?

Common analytical techniques for studying crystallization include:
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Microscopy: To visually observe the size, shape, and morphology of the crystals.

Differential Scanning Calorimetry (DSC): To determine the thermal properties of the dye,

such as its melting point and crystallization temperature.

X-ray Diffraction (XRD): To analyze the crystal structure and identify different polymorphic

forms.

Data Presentation
Table 1: Physical and Chemical Properties of Disperse
Red 73

Property Value Reference

C.I. Name Disperse Red 73

C.I. Number 11116

CAS Number 16889-10-4

Molecular Formula C₁₈H₁₆N₆O₂

Molecular Weight 348.36 g/mol

Appearance Dark red powder

Solubility
Soluble in ethanol, acetone,

benzene

Optimal Dyeing pH 3 - 7

Table 2: Solubility of Disperse Red 73 in Supercritical
Carbon Dioxide (sc-CO₂)
Note: The following data is for the solubility of Disperse Red 73 in a specialized solvent system

and may not be directly applicable to common laboratory solvents. It is provided for reference

and to illustrate the temperature and pressure dependence of solubility.
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Temperature (K) Pressure (MPa) Solubility (mol/mol x 10⁻⁶)

343.15 14 1.96

343.15 18 3.15

343.15 22 5.23

343.15 26 8.01

363.15 14 2.54

363.15 18 4.32

363.15 22 7.15

363.15 26 10.98

383.15 14 3.21

383.15 18 5.67

383.15 22 9.43

383.15 26 14.52

403.15 14 4.01

403.15 18 7.21

403.15 22 12.03

403.15 26 19.78

Data extracted from a study on

the solubility of azo disperse

dyes in supercritical CO₂.

Experimental Protocols
Protocol 1: General Procedure for Recrystallization of
Disperse Red 73
Objective: To purify Disperse Red 73 and obtain well-defined crystals.
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Materials:

Crude Disperse Red 73 powder

High-purity solvent (e.g., acetone or ethanol)

Erlenmeyer flask

Hot plate with magnetic stirrer

Stir bar

Filter paper

Buchner funnel and vacuum flask

Crystallizing dish

Procedure:

Place a magnetic stir bar in the Erlenmeyer flask and add a measured amount of the chosen

solvent.

Gently heat the solvent on the hot plate while stirring.

Gradually add the crude Disperse Red 73 powder to the heated solvent until no more dye

dissolves, creating a saturated solution.

Add a small additional amount of solvent to ensure all the dye is dissolved.

Hot filter the solution through a pre-heated funnel with filter paper to remove any insoluble

impurities.

Transfer the hot, clear filtrate to a clean crystallizing dish.

Cover the dish with a watch glass or perforated parafilm to allow for slow evaporation of the

solvent.

Allow the solution to cool slowly to room temperature undisturbed.
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For further crystal growth, the dish can be placed in a refrigerator or cold bath after reaching

room temperature.

Once a sufficient amount of crystals has formed, collect them by vacuum filtration using a

Buchner funnel.

Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

Dry the crystals in a vacuum oven at a low temperature.

Protocol 2: Analysis of Thermal Properties using
Differential Scanning Calorimetry (DSC)
Objective: To determine the melting point and other thermal transitions of Disperse Red 73.

Materials and Equipment:

Disperse Red 73 crystalline sample

DSC instrument

Aluminum DSC pans and lids

Crimper for sealing pans

Analytical balance

Procedure:

Calibrate the DSC instrument for temperature and heat flow according to the manufacturer's

instructions, typically using an indium standard.

Accurately weigh 2-5 mg of the Disperse Red 73 sample into an aluminum DSC pan using

an analytical balance.

Seal the pan with a lid using the crimper.

Place the sealed sample pan and an empty reference pan into the DSC cell.
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Set up the thermal program. A typical program for a disperse dye would be:

Equilibrate at 25 °C.

Ramp the temperature from 25 °C to a temperature above the expected melting point

(e.g., 250 °C) at a constant heating rate (e.g., 10 °C/min).

Hold at the final temperature for a few minutes.

Cool the sample back to 25 °C at a controlled rate (e.g., 10 °C/min).

Start the DSC run under an inert atmosphere (e.g., nitrogen gas flow).

Analyze the resulting thermogram to identify endothermic peaks (melting) and exothermic

peaks (crystallization). Determine the onset temperature and peak temperature for each

transition.
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Experimental Workflow for Crystallization of Disperse Red 73
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Factors Influencing the Crystallization of Disperse Red 73

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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